(E)-3-(4-(benzyloxy)-3-methoxyphenyl)-N'-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(3-methoxy-4-phenylmethoxyphenyl)-N-[(E)-(2-methyl-1H-indol-3-yl)methylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C28H25N5O3/c1-18-22(21-10-6-7-11-23(21)30-18)16-29-33-28(34)25-15-24(31-32-25)20-12-13-26(27(14-20)35-2)36-17-19-8-4-3-5-9-19/h3-16,30H,17H2,1-2H3,(H,31,32)(H,33,34)/b29-16+
• InChI Key: QHUDRMKQLNWEHD-MUFRIFMGSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C=NNC(=O)C3=CC(=NN3)C4=CC(=C(C=C4)OCC5=CC=CC=C5)OC
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1)/C=N/NC(=O)C3=CC(=NN3)C4=CC(=C(C=C4)OCC5=CC=CC=C5)OC
• Molecular Formula: C28H25N5O3
• Molecular Weight: 479.5 g/mol

Description

This compound is a complex organic molecule with the linear formula C27H23N5O2. It is part of the AldrichCPR product line.

Scientific Research Applications

Synthesis and Structural Studies

• A similar compound, (E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide (E-MBPC), was synthesized and characterized using spectroscopic methods. The study provided insights into the molecular structure and theoretical calculations in both gas phase and aqueous solution, suggesting potential applications in designing new compounds with specific properties (Karrouchi et al., 2021).

Corrosion Inhibition

• Carbohydrazide-pyrazole compounds demonstrated significant inhibition efficiency in preventing corrosion of mild steel in acidic environments. This finding indicates potential industrial applications in corrosion protection (Paul et al., 2020).

Anticancer Activity

• Derivatives of 4-(1H-indol-3-yl-methylene)-1H-pyrazol-5(4H)-one, which shares structural similarities, showed promising antitumor activity against various cancer cells. This suggests potential therapeutic applications in oncology (Jing et al., 2012).

Antibacterial Activity

• Some compounds structurally related to the target compound exhibited significant antibacterial activity. This finding highlights the potential use of these compounds in the development of new antimicrobial agents (Rai et al., 2009).

Molecular Docking Studies

• Molecular docking studies of related compounds revealed potential as anti-diabetic agents, indicating the usefulness of these compounds in drug discovery and pharmaceutical research (Karrouchi et al., 2020).

Future Directions

Indole derivatives, which this compound is a part of, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, future research could focus on further exploring the biological activities of this compound and its potential therapeutic applications.